3,4,4-trimethyl-1-{4-[(pyridin-2-ylthio)methyl]benzoyl}pyrrolidin-3-ol

• IUPAC Name: (3-hydroxy-3,4,4-trimethylpyrrolidin-1-yl)-[4-(pyridin-2-ylsulfanylmethyl)phenyl]methanone
• InChI: InChI=1S/C20H24N2O2S/c1-19(2)13-22(14-20(19,3)24)18(23)16-9-7-15(8-10-16)12-25-17-6-4-5-11-21-17/h4-11,24H,12-14H2,1-3H3
• InChI Key: CYILBDJMTSZMPY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CC1(C)O)C(=O)C2=CC=C(C=C2)CSC3=CC=CC=N3)C
• Molecular Formula: C20H24N2O2S
• Molecular Weight: 356.5 g/mol

Description

3,4,4-trimethyl-1-{4-[(pyridin-2-ylthio)methyl]benzoyl}pyrrolidin-3-ol is a useful research compound. Its molecular formula is C20H24N2O2S and its molecular weight is 356.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 356.15584919 g/mol and the complexity rating of the compound is 476. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Drug Development

One area of application is in the synthesis of bioactive molecules and potential drug development. For instance, pyrrolidin-3-ol derivatives serve as useful intermediates for synthesizing various bioactive compounds. A study detailed a practical large-scale synthesis of (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol, demonstrating its value in the preparation of molecules with potential pharmaceutical applications (Kotian et al., 2005).

Catalysis and Asymmetric Synthesis

Pyrrolidine derivatives are also key in catalytic processes and asymmetric synthesis, contributing to the efficient production of chiral compounds. For example, research on enantioselective catalysis involving pyrrolidine derivatives highlights their role in creating chiral centers, essential for developing drugs with specific biological activities (Nagel & Nedden, 1997).

Molecular Docking and Antimicrobial Activity

Furthermore, pyridine and pyrrolidine hybrids have been explored for their antimicrobial properties, with studies involving molecular docking to assess their efficacy against specific proteins. Such research underscores the potential of pyrrolidine derivatives in designing new antimicrobial agents (Flefel et al., 2018).

Material Science and Polymer Synthesis

In material science, pyrrolidine-containing compounds contribute to the synthesis of novel polymers with unique properties. For instance, polyimides derived from pyridine and pyrrolidine units have been synthesized, showing promising applications due to their thermal stability and mechanical properties (Wang et al., 2006).